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Compound of Interest

Compound Name: 2-Ethyl-4-methylpentanal

Cat. No.: B086117

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Ethyl-4-methylpentanal (CAS No. 10349-95-8) is a branched-chain aldehyde.[1][2][3][4]
This document provides a comprehensive overview of the available toxicological data for 2-
Ethyl-4-methylpentanal to support safety and risk assessment. Due to the limited publicly
available toxicological studies specifically conducted on 2-Ethyl-4-methylpentanal, this guide
also outlines standard experimental protocols based on OECD guidelines for key toxicological
endpoints. Information on the predicted metabolic pathways of branched-chain aldehydes is
also included to provide insights into its potential biotransformation.

Chemical and Physical Properties

Property Value Source
CAS Number 10349-95-8 [11[2][3][4]
Molecular Formula C8H160 [1114]
Molecular Weight 128.21 g/mol [1][5]
IUPAC Name 2-ethyl-4-methylpentanal [1112]

Toxicological Data
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A comprehensive literature search revealed a significant lack of specific toxicological studies for
2-Ethyl-4-methylpentanal. The available information is summarized below.

Human Health Hazard Assessment

Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),
2-Ethyl-4-methylpentanal has the following hazard classifications:

o Flammabile liquids: Warning[1]
 Skin corrosion/irritation: Warning, Causes skin irritation[1]
e Serious eye damage/eye irritation: Warning, Causes serious eye irritation[1]

» Specific target organ toxicity, single exposure; Respiratory tract irritation: Warning, May
cause respiratory irritation[1]

Acute Toxicity

Table 1. Summary of Acute Toxicity Data for 2-Ethyl-4-methylpentanal

Endpoint Species Guideline Results

Acute Oral Toxicity Data not available OECD 420/423/425 No studies found.

LD50 > 2000 mg/kg
bw. No mortality or
signs of systemic
Acute Dermal Toxicity Rat OECD 402 toxicity were
observed. No local
skin effects were

noted.

Acute Inhalation _ _
o Data not available OECD 403/436 No studies found.
Toxicity

Irritation and Sensitization

Table 2: Summary of Irritation and Sensitization Data for 2-Ethyl-4-methylpentanal
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Endpoint Species Guideline Results

GHS classification
Skin Irritation Data not available OECD 404 indicates it causes

skin irritation.[1]

GHS classification

indicates it causes

Eye Irritation Data not available OECD 405 ) o
serious eye irritation.
[1]
Skin Sensitization Data not available OECD 429/442 No studies found.
Genotoxicity

No in vivo or in vitro genotoxicity studies were identified for 2-Ethyl-4-methylpentanal.

Repeated Dose Toxicity

No repeated dose toxicity studies were identified for 2-Ethyl-4-methylpentanal.

Carcinogenicity

No carcinogenicity studies were identified for 2-Ethyl-4-methylpentanal.

Reproductive and Developmental Toxicity

No reproductive or developmental toxicity studies were identified for 2-Ethyl-4-
methylpentanal. For related substances, such as ethyl 2-methyl-4-pentenoate, the Threshold
of Toxicological Concern (TTC) approach has been used in the absence of specific data.[6]

Experimental Protocols

The following sections describe the methodologies for key toxicological experiments based on
internationally recognized OECD guidelines. These protocols would be appropriate for
generating the necessary data for a comprehensive safety assessment of 2-Ethyl-4-
methylpentanal.

Acute Dermal Toxicity (as per OECD 402)
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o Test Animals: Healthy young adult rats (e.g., Wistar strain), typically 8-12 weeks old. Both
sexes are generally used.

e Dose Level: A limit test is often performed at a dose of 2000 mg/kg body weight.
e Procedure:

o Approximately 24 hours before the test, the fur is clipped from the dorsal area of the trunk
of the animals.

o The test substance is applied uniformly over an area which is approximately 10% of the
total body surface area.

o The treated area is covered with a porous gauze dressing and non-irritating tape.
o The animals are housed individually.
o After a 24-hour exposure period, the dressing is removed, and the treated skin is washed.

o Observations: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for 14 days. The skin is also examined for local reactions (erythema and edema) at
specified intervals.

» Necropsy: All animals are subjected to a gross necropsy at the end of the observation
period.

In Vitro Skin Irritation: Reconstructed Human Epidermis
Test Method (as per OECD 439)

¢ Test System: A reconstructed human epidermis model which mimics the properties of the
upper layers of human skin.

e Procedure:
o The test substance is applied topically to the skin tissue model.

o The substance is left in contact with the tissue for a defined period (e.g., 60 minutes).
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o After exposure, the tissue is rinsed and incubated for a further period (e.g., 42 hours).

o Endpoint: Cell viability is determined by the enzymatic conversion of a marker substance
(e.g., MTT) into a colored product, which is measured spectrophotometrically. A reduction in
cell viability below a certain threshold indicates an irritant potential.

Genotoxicity: Bacterial Reverse Mutation Test (Ames
Test) (as per OECD 471)

o Test System: Strains of Salmonella typhimurium and Escherichia coli that are auxotrophic for
a specific amino acid (e.g., histidine or tryptophan) due to mutations in the genes of the
corresponding synthesis pathway.

e Procedure:

o The tester strains are exposed to the test substance with and without a metabolic
activation system (S9 mix from rat liver).

o The exposure is carried out using the plate incorporation method or the pre-incubation
method.

o The plates are incubated for 48-72 hours.

» Endpoint: The number of revertant colonies (colonies that have regained the ability to
synthesize the amino acid) is counted. A substance is considered mutagenic if it causes a
dose-related increase in the number of revertant colonies compared to the negative control.

Reproductive/Developmental Toxicity Screening Test (as
per OECD 421)

o Test Animals: Rats are commonly used.
e Procedure:

o The test substance is administered to both male and female animals for a pre-mating
period, during mating, and for females, throughout gestation and lactation.
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o Males are dosed for a minimum of four weeks, and females for approximately 63 days.[6]

[7]

o Animals are observed for clinical signs of toxicity, effects on mating performance, fertility,
gestation length, and parturition.

o Pups are examined for viability, growth, and any developmental abnormalities.

o Endpoints: Key endpoints include fertility indices, gestation length, litter size, pup viability,
and pup body weight. Gross necropsy and histopathology of reproductive organs are also
performed on the parent animals.

Mandatory Visualizations
Metabolic Pathway of Branched-Chain Aldehydes

Caption: Predicted metabolic pathway of 2-Ethyl-4-methylpentanal.

Experimental Workflow for an In Vivo Acute Oral Toxicity
Study (OECD 423)
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Caption: Workflow for an acute oral toxicity study (OECD 423).
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Logical Relationship in a Developmental Toxicity Study
(OECD 414)
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Caption: Key stages in a developmental toxicity study.

Conclusion

This technical guide consolidates the currently available toxicological information for 2-Ethyl-4-
methylpentanal. The existing data is sparse, with the most definitive information being its GHS
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hazard classifications and an acute dermal toxicity study suggesting low toxicity via this route.
There is a clear need for further testing to adequately characterize the toxicological profile of
this compound, particularly concerning acute oral and inhalation toxicity, skin and eye irritation,
genotoxicity, repeated dose toxicity, and reproductive/developmental effects. The provided
experimental protocols, based on OECD guidelines, offer a framework for generating the
necessary data to perform a comprehensive risk assessment for researchers, scientists, and
drug development professionals. The predicted metabolic pathway suggests that 2-Ethyl-4-
methylpentanal is likely to be metabolized through oxidation and reduction, followed by
conjugation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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